Cas no 65294-07-7 (1-ethyl-2-[(1E,3Z)-3-(1-ethyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-3H-indolium 4-methylbenzenesulfonate)

• Product name: 1-ethyl-2-[(1E,3Z)-3-(1-ethyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-3H-indolium 4-methylbenzenesulfonate
• CAS No: 65294-07-7
• MF: C₂₇H₃₃N₂+^.C₇H₇O₃S-
• MW: 556.758
• CID: 1685410
• PubChem ID: 105192

1-ethyl-2-[(1E,3Z)-3-(1-ethyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-3H-indolium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-[(1E,3Z)-3-(1-ethyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-3H-indolium 4-methylbenzenesulfonate
• (2E)-1-ethyl-2-[(Z)-3-(1-ethyl-3,3-dimethylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethylindole,4-methylbenzenesulfonate
• 65294-07-7
• DTXSID9070298
• 3H-Indolium, 1-ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propenyl]-3,3-dimethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• LWRDWVPZCVNXCD-UHFFFAOYSA-M

• Inchi： InChI=1S/C27H33N2.C7H8O3S/c1-7-28-22-16-11-9-14-20(22)26(3,4)24(28)18-13-19-25-27(5,6)21-15-10-12-17-23(21)29(25)8-2;1-6-2-4-7(5-3-6)11(8,9)10/h9-19H,7-8H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： LWRDWVPZCVNXCD-UHFFFAOYSA-M
• SMILES： CCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CC)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 556.2762
• Monoisotopic Mass: 556.27596432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 843
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.45